Cas no 870717-91-2 ((E)-2-(4-Ethylstyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)
870717-91-2 structure
Product Name:(E)-2-(4-Ethylstyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
CAS No:870717-91-2
MF:C16H23BO2
MW:258.163625001907
CID:719155
PubChem ID:24884603
Update Time:2025-09-28
(E)-2-(4-Ethylstyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties
Names and Identifiers
-
- (E)-2-(4-Ethylstyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 4-Ethyl-trans-beta-styrylboronic acid pinacol ester
- trans-2-(4-Ethylphenyl)vinylboronic acid pinacol ester
- 1,3,2-Dioxaborolane,2-[(1E)-2-(4-ethylphenyl)ethenyl]-4,4,5,5-tetramethyl-
- 2-[(E)-2-(4-ethylphenyl)ethenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 2-[(1E)-2-(4-Ethylphenyl)ethenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- trans-2-(4-Ethylphenyl)vinylboronic acid pinacol ester, 97%
- E-2-(4-Ethylphenyl)vinylboronic acid pinacol ester, 2-(E-2-(4-Ethylphenyl)vinyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 4-Ethyl-trans-beta-styrylboron
- 4-Ethyl-trans-beta-styrylboronic acid pinacol ester, 97%
- 4-Ethyl-trans-^b-styrylboronic acid pinacol ester, 97%
- 870717-91-2
- trans-2-(4-Ethylphenyl)vinylboronic acid pinacol ester,97%
- VJB71791
- E-2-(4-Ethylphenyl)vinylboronic acid, pinacol ester
- (trans)--2-(4-Ethylphenyl)vinylboronic acidpinacol ester
- AS-71284
- 2-dioxaborolaneE-2-(4-Ethylphenyl)vinylboronic acid pinacol ester
- AKOS022190393
-
- MDL: MFCD08276837
- Inchi: 1S/C16H23BO2/c1-6-13-7-9-14(10-8-13)11-12-17-18-15(2,3)16(4,5)19-17/h7-12H,6H2,1-5H3/b12-11+
- InChI Key: WXXFAINZQODXKD-VAWYXSNFSA-N
- SMILES: O1C(C)(C)C(C)(C)OB1/C=C/C1=CC=C(CC)C=C1
Computed Properties
- Exact Mass: 258.17900
- Monoisotopic Mass: 258.1791101g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- Density: 0.98
- Melting Point: 46-51 °C
- Boiling Point: 308.5°C at 760 mmHg
- Flash Point: Degrees Fahrenheit:>230°F
Degrees Celsius:>110°C - Refractive Index: 1.503
- PSA: 18.46000
- LogP: 3.89360
(E)-2-(4-Ethylstyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Storage Condition:2-8°C
(E)-2-(4-Ethylstyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
(E)-2-(4-Ethylstyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449038256-10g |
(E)-2-(4-Ethylstyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
870717-91-2 | 97% | 10g |
$400.00 | 2023-08-31 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R021671-1g |
(E)-2-(4-Ethylstyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
870717-91-2 | 97% | 1g |
¥1028 | 2024-05-21 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R021671-5g |
(E)-2-(4-Ethylstyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
870717-91-2 | 97% | 5g |
¥4111 | 2024-05-21 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R021671-250mg |
(E)-2-(4-Ethylstyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
870717-91-2 | 97% | 250mg |
¥307 | 2024-05-21 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T94990-5g |
(E)-2-(4-Ethylstyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane... |
870717-91-2 | 97% | 5g |
¥4118.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T94990-250mg |
(E)-2-(4-Ethylstyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane... |
870717-91-2 | 97% | 250mg |
¥308.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T94990-1g |
(E)-2-(4-Ethylstyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane... |
870717-91-2 | 97% | 1g |
¥1028.0 | 2023-09-06 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H30744-250mg |
4-Ethyl-trans-beta-styrylboronic acid pinacol ester, 97% |
870717-91-2 | 97% | 250mg |
¥1361.00 | 2023-03-15 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H30744-5g |
4-Ethyl-trans-beta-styrylboronic acid pinacol ester, 97% |
870717-91-2 | 97% | 5g |
¥11892.00 | 2023-03-15 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H30744-1g |
4-Ethyl-trans-beta-styrylboronic acid pinacol ester, 97% |
870717-91-2 | 97% | 1g |
¥3416.00 | 2023-03-15 |
(E)-2-(4-Ethylstyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Related Literature
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
870717-91-2 ((E)-2-(4-Ethylstyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane) Related Products
- 74213-48-2((Z)-4,4,5,5-tetramethyl-2-styryl-1,3,2-dioxaborolane)
- 78782-27-1(4,4,5,5-Tetramethyl-2-styryl-1,3,2-dioxaborolane)
- 1315277-67-8(4,4,5,5-Tetramethyl-2-(3-methylstyryl)-1,3,2-dioxaborolane)
- 83947-56-2(4,4,5,5-tetramethyl-2-[(E)-2-phenylethenyl]-1,3,2-dioxaborolane)
- 149777-84-4(4-Methyl-β-Styrylboronic Acid Pinacol Ester)
- 569669-08-5(4,4,5,5-tetramethyl-2-[(E)-2-phenylprop-1-enyl]-1,3,2-dioxaborolane)
- 1294009-26-9(4,4,5,5-tetramethyl-2-2-(2-methylphenyl)ethenyl-1,3,2-dioxaborolane)
- 907626-13-5((E)-4,4,5,5-Tetramethyl-2-(4-pentylstyryl)-1,3,2-dioxaborolane)
- 1192488-87-1((Z)-4,4,5,5-tetramethyl-2-(4-methylstyryl)-1,3,2-dioxaborolane)
- 83947-50-6(1,3,2-Dioxaborolane, 2-(2,2-diphenylethenyl)-4,4,5,5-tetramethyl-)
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk